Cas no 1784056-29-6 (tert-butyl 3-[cyclopropyl(hydroxy)methyl]azetidine-1-carboxylate)

• Product Name: tert-butyl 3-[cyclopropyl(hydroxy)methyl]azetidine-1-carboxylate
• CAS No: 1784056-29-6
• MF: C₁₂H₂₁NO₃
• MW: 227.300043821335
• CID: 5291554
• Update Time: 2025-06-08

tert-butyl 3-[cyclopropyl(hydroxy)methyl]azetidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1-Azetidinecarboxylic acid, 3-(cyclopropylhydroxymethyl)-, 1,1-dimethylethyl ester
• tert-butyl 3-[cyclopropyl(hydroxy)methyl]azetidine-1-carboxylate

• Inchi： 1S/C12H21NO3/c1-12(2,3)16-11(15)13-6-9(7-13)10(14)8-4-5-8/h8-10,14H,4-7H2,1-3H3
• InChI Key： BLEYXCCRRMRWEQ-UHFFFAOYSA-N
• SMILES： N1(C(OC(C)(C)C)=O)CC(C(C2CC2)O)C1

Additional information on tert-butyl 3-[cyclopropyl(hydroxy)methyl]azetidine-1-carboxylate

Professional Introduction to tert-butyl 3-[cyclopropyl(hydroxy)methyl]azetidine-1-carboxylate (CAS No. 1784056-29-6)

Tert-butyl 3-[cyclopropyl(hydroxy)methyl]azetidine-1-carboxylate, identified by its CAS number 1784056-29-6, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and drug discovery. This compound belongs to the azetidine class, a heterocyclic structure that features a five-membered ring containing two carbon atoms and one nitrogen atom. The presence of functional groups such as a tert-butyl ester, a cyclopropyl(hydroxy)methyl side chain, and an azetidine core makes this molecule a promising candidate for further exploration in medicinal chemistry.

The tert-butyl group, a bulky alkyl moiety, is often incorporated into molecules to enhance metabolic stability and improve pharmacokinetic properties. This sterically hindered group can also influence the binding affinity of the compound to biological targets, making it a valuable feature in drug design. In contrast, the cyclopropyl(hydroxy)methyl substituent introduces both hydrophobic and hydrophilic elements, which can modulate solubility and interactions with biological systems. The combination of these features within the azetidine scaffold suggests potential applications in the development of novel therapeutic agents.

The azetidine ring itself is a versatile structural motif that has been extensively studied for its role in various bioactive molecules. Its three-membered structure provides rigidity and can accommodate different substituents to fine-tune biological activity. In recent years, azetidine derivatives have been explored for their potential in treating neurological disorders, infectious diseases, and cancer. For instance, modifications of the azetidine core have led to compounds with inhibitory effects on specific enzymes and receptors, highlighting its significance as a pharmacophore.

Recent advancements in computational chemistry and high-throughput screening have accelerated the discovery of novel azetidine-based compounds. The structural complexity of tert-butyl 3-[cyclopropyl(hydroxy)methyl]azetidine-1-carboxylate makes it an intriguing subject for molecular modeling studies. These studies aim to predict its interaction with biological targets such as enzymes and receptors, which is crucial for understanding its potential therapeutic effects. Additionally, synthetic methodologies have been refined to enable efficient preparation of complex azetidine derivatives, allowing researchers to explore a broader range of structural variations.

The synthesis of tert-butyl 3-[cyclopropyl(hydroxy)methyl]azetidine-1-carboxylate involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Key steps typically include cyclization reactions to form the azetidine ring, followed by functional group transformations such as esterification and substitution at specific positions. Advances in green chemistry principles have also influenced synthetic approaches, emphasizing sustainable practices and minimal waste generation. These efforts align with the broader industry trend toward environmentally conscious drug development.

In the context of drug discovery, tert-butyl 3-[cyclopropyl(hydroxy)methyl]azetidine-1-carboxylate represents an example of how structural diversity can lead to novel bioactivities. Researchers are particularly interested in its potential as a precursor for more complex molecules with enhanced pharmacological properties. By systematically modifying its functional groups or exploring analogs with different substituents, scientists can uncover new therapeutic avenues. The compound’s unique combination of bulkiness from the tert-butyl group and hydrophilicity from the cyclopropyl(hydroxy)methyl moiety makes it a versatile scaffold for further derivatization.

The pharmacological profile of this compound is still under investigation, but preliminary studies suggest promising interactions with various biological targets. For example, derivatives of azetidine have shown inhibitory activity against enzymes involved in metabolic pathways relevant to inflammation and cancer progression. The presence of both hydrophobic and polar regions in tert-butyl 3-[cyclopropyl(hydroxy)methyl]azetidine-1-carboxylate may contribute to its ability to cross cell membranes while maintaining favorable interactions within target proteins or enzymes.

As research continues to evolve, new methodologies for assessing biological activity are being developed. Techniques such as surface plasmon resonance (SPR), X-ray crystallography, and nuclear magnetic resonance (NMR) spectroscopy play critical roles in elucidating how compounds like this one interact with their targets at the molecular level. These insights are essential for optimizing lead compounds into viable drug candidates. Moreover, computational tools are increasingly used to predict ADMET (Absorption, Distribution, Metabolism, Excretion, Toxicity) properties early in the discovery process, reducing reliance on costly experimental trials.

The role of tert-butyl 3-[cyclopropyl(hydroxy)methyl]azetidine-1-carboxylate in clinical research is yet to be fully determined, but its structural features make it an attractive candidate for further development. Collaborative efforts between academic institutions and pharmaceutical companies are likely to drive more comprehensive studies on its potential applications. As our understanding of disease mechanisms advances, compounds like this one may find utility in treating conditions where precise molecular targeting is required.

In conclusion,tert-butyl 3-[cyclopropyl(hydroxy)methyl]azetidine-1-carboxylate (CAS No. 1784056-29-6) exemplifies the importance of structural diversity in pharmaceutical innovation. Its unique combination of functional groups within an azetidine framework offers opportunities for designing novel therapeutic agents with tailored biological activities. Continued research into its synthesis, pharmacology, and potential clinical applications will further solidify its position as a valuable asset in drug discovery efforts.